Cas no 1586809-60-0 (Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate)

• Product Name: Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate
• CAS No: 1586809-60-0
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• CID: 5520977
• PubChem ID: 170907028
• Update Time: 2025-10-28

Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl][2-(4-morpholinyl)-2-oxoethyl]amino]-, methyl ester
• Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate
• G73378
• 1586809-60-0

• Inchi： 1S/C19H26N2O6/c1-19(2,3)27-18(24)21(13-16(22)20-9-11-26-12-10-20)15-7-5-14(6-8-15)17(23)25-4/h5-8H,9-13H2,1-4H3
• InChI Key： MMESEGQXQNFYGQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N(C(OC(C)(C)C)=O)CC(N2CCOCC2)=O)C=C1

Computed Properties

• Exact Mass: 378.17908655g/mol
• Monoisotopic Mass: 378.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Additional information on Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate

Comprehensive Overview of Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate (CAS No. 1586809-60-0)

Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate (CAS No. 1586809-60-0) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and peptide synthesis. This ester derivative features a tert-butoxycarbonyl (Boc) protecting group and a morpholino moiety, making it a versatile intermediate for drug discovery and development. Its unique structure enables applications in the design of protease inhibitors, kinase modulators, and other bioactive molecules.

The compound’s CAS number 1586809-60-0 is frequently searched in scientific databases, reflecting its relevance in modern drug development. Researchers often explore its synthetic pathways, stability under various conditions, and compatibility with coupling reagents. Given the rising demand for Boc-protected amino acid derivatives, this compound aligns with trends in targeted therapy and precision medicine. Its morpholine ring further enhances solubility and bioavailability, key factors in optimizing drug candidates.

In the context of AI-driven drug discovery, Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate has gained attention for its role in fragment-based screening and computational modeling. Platforms like AlphaFold and Schrödinger Suite leverage such compounds to predict protein-ligand interactions. Additionally, its ester group allows for facile modifications, addressing queries about "green chemistry" and sustainable synthesis methods—a hot topic in 2024.

From an SEO perspective, common search queries include "synthesis of Boc-morpholino derivatives," "applications of CAS 1586809-60-0 in drug design," and "safe handling of N-protected benzoates." This article addresses these while emphasizing the compound’s non-hazardous nature, complying with regulatory guidelines. Its stability and compatibility with automated synthesizers also make it a favorite in high-throughput screening (HTS) workflows.

Future prospects for Methyl 4-((tert-butoxycarbonyl)(2-morpholino-2-oxoethyl)amino)benzoate include its potential in bioconjugation and PROTAC (Proteolysis Targeting Chimeras) technology. As the pharmaceutical industry shifts toward degraders and bifunctional molecules, this compound’s modular design offers scalability. Its benzoate core further supports photophysical studies, catering to the growing interest in fluorescence-based assays and diagnostics.